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The table below summarizes the basic identifiers and crucial storage conditions for Zharp1-211 to ensure its

stability and longevity.

Property Specification

CAS Number 2258671-41-7 [1] [2]

Molecular Formula C₂₄H₂₅N₅O₄ [1]

Molecular Weight 447.495 g/mol [1]

Appearance Solid [1]

Storage (Powder) -20°C [1] [2]

Storage (in solvent) -80°C [1]

Shipping Conditions Cool pack [2]

Key Handling Precautions:

Container: Keep the container tightly sealed [1].

Environment: Store in a cool, well-ventilated area, away from direct sunlight and ignition sources [1].
Incompatibilities: The compound is incompatible with strong acids, strong alkalis, and strong

oxidizing or reducing agents [1].
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Experimental Application and Protocol

Zharp1-211 has demonstrated significant efficacy in preclinical models of Graft-versus-Host Disease

(GVHD). The following details the key findings and a summarized experimental methodology.

Aspect Experimental Detail

Primary
Indication

Gastrointestinal (GI) GVHD [3]

Biological
Target

RIPK1 (Receptor-Interacting Serine/Threonine Protein Kinase 1) [3]

Key
Mechanism

Inhibits RIPK1/RIPK3-mediated activation of JAK1/STAT1 signaling in Intestinal
Epithelial Cells (IECs). This reduces the expression of T-cell-recruiting chemokines

and MHC class II molecules, breaking a feed-forward inflammatory cascade [3].

Experimental
Model

Mouse models of allo-HCT (allogeneic hematopoietic cell transplantation) [3]

Key Outcome Significantly reduced GVHD severity and improved survival without compromising the

graft-versus-leukemia (GVL) effect [3]

Experimental Workflow for GVHD Mouse Model:

Animal Model Preparation: Lethally irradiate recipient mice (e.g., C57BL/6J) to ablate their bone
marrow [3].

Transplantation: Administer allogeneic T-cell-depleted bone marrow (TCD-BM) along with donor
CD4+ T cells to induce GVHD [3].

Treatment Protocol: Treat the recipient mice with the RIPK1 inhibitor Zharp1-211. The specific
dosing regimen (e.g., concentration, frequency, route of administration) was not detailed in the

available literature [3].
Assessment:

Survival Monitoring: Track animal survival over time [3].
GVHD Scoring: Evaluate the clinical severity of GVHD [3].

Histological Analysis: Examine tissue damage and inflammation in the intestine and liver
through histology [3].
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Molecular Analysis: Isolate IECs and analyze the expression of chemokines and MHC class II

molecules using techniques like qPCR and flow cytometry [3].

Safety and Handling Guidelines

Zharp1-211 requires careful handling as it is harmful if swallowed and very toxic to aquatic life [1].

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious

clothing. Suitable respiratory protection is recommended if adequate ventilation is not available [1].
First Aid Measures:

Inhalation: Relocate to fresh air and seek medical attention if breathing is difficult [1].
Skin Contact: Rinse thoroughly with water and remove contaminated clothing. Consult a

physician [1].
Eye Contact: Flush immediately with large amounts of water for several minutes, holding

eyelids open. Seek immediate medical attention [1].
Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison center

immediately [1].

Mechanism of Action: Necroptosis Signaling Pathway

Zharp1-211 acts by inhibiting RIPK1, a key regulator of necroptosis. The diagram below illustrates the

signaling pathway that leads to necroptosis and the point of inhibition by Zharp1-211.
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This pathway shows how Zharp1-211 specifically blocks RIPK1 kinase activity, preventing the downstream

cascade that leads to inflammatory cell death [4] [3] [5].
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Conclusion and Research Notes

Zharp1-211 represents a promising non-immunosuppressive strategy for treating conditions like GVHD

and potentially other inflammatory diseases involving the gastrointestinal tract [3]. Its ability to target

necroptosis and inflammatory signaling without negating the beneficial graft-versus-leukemia effect is a

significant therapeutic advantage.

Important Research Notes:

The available data is primarily from preclinical studies; human safety and efficacy remain to be
established [3].

The provided storage guidelines are based on supplier documentation. A full stability profile, including
shelf-life under various conditions, should be established by the user.

The compound is intended for research use only by trained personnel [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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